Hydroxy Bosentan
Hydroxy Bosentan
Hydroxy Bosentan is a metabolite of Bosentan.
Brand Name:
Vulcanchem
CAS No.:
253688-60-7
VCID:
VC0193192
InChI:
InChI=1S/C27H29N5O7S/c1-27(2,17-34)18-9-11-19(12-10-18)40(35,36)32-23-22(39-21-8-5-4-7-20(21)37-3)26(38-16-15-33)31-25(30-23)24-28-13-6-14-29-24/h4-14,33-34H,15-17H2,1-3H3,(H,30,31,32)
SMILES:
CC(C)(CO)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4OC
Molecular Formula:
C27H29N5O7S
Molecular Weight:
567.6 g/mol
Hydroxy Bosentan
CAS No.: 253688-60-7
Impurities
VCID: VC0193192
Molecular Formula: C27H29N5O7S
Molecular Weight: 567.6 g/mol
Purity: > 95%
| CAS No. | 253688-60-7 |
|---|---|
| Product Name | Hydroxy Bosentan |
| Molecular Formula | C27H29N5O7S |
| Molecular Weight | 567.6 g/mol |
| IUPAC Name | N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]-4-(1-hydroxy-2-methylpropan-2-yl)benzenesulfonamide |
| Standard InChI | InChI=1S/C27H29N5O7S/c1-27(2,17-34)18-9-11-19(12-10-18)40(35,36)32-23-22(39-21-8-5-4-7-20(21)37-3)26(38-16-15-33)31-25(30-23)24-28-13-6-14-29-24/h4-14,33-34H,15-17H2,1-3H3,(H,30,31,32) |
| Standard InChIKey | FAJQMBCLPZWTQJ-UHFFFAOYSA-N |
| SMILES | CC(C)(CO)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4OC |
| Canonical SMILES | CC(C)(CO)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4OC |
| Appearance | White Solid |
| Melting Point | 128-132°C |
| Description | Hydroxy Bosentan is a metabolite of Bosentan. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-(2-Hydroxy-1,1-dimethylethyl)-N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)[2,2’-bipyrimidin]-4-yl]-benzenesulfonamide; Ro 48-8634; Ro 48-5033 |
| PubChem Compound | 6426755 |
| Last Modified | Nov 11 2021 |
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